Cas no 56085-20-2 (1-Octyn-4-ol, (4S)-)
1-Octyn-4-ol, (4S)- structure
Product Name:1-Octyn-4-ol, (4S)-
CAS No:56085-20-2
MF:C8H14O
MW:126.196162700653
CID:349889
PubChem ID:12786164
Update Time:2025-04-19
1-Octyn-4-ol, (4S)- Chemical and Physical Properties
Names and Identifiers
-
- 1-Octyn-4-ol, (4S)-
- 56085-20-2
- SCHEMBL10977796
- (4S)-OCT-1-YN-4-OL
- CNKOTDLNZPTGOY-MRVPVSSYSA-N
- (S)- 4-hydroxy-1-octyne
- DTXSID80509809
- (S)-4-hydroxy-1-octyne
- (S)-4 -hydroxy-1-octyne
- (S)- 4-hydroxyl-1-octyne
- (S)-4-hydroxy- 1-octyne
-
- Inchi： 1S/C8H14O/c1-3-5-7-8(9)6-4-2/h2,8-9H,3,5-7H2,1H3/t8-/m1/s1
- InChI Key： CNKOTDLNZPTGOY-MRVPVSSYSA-N
- SMILES： O[C@H](CC#C)CCCC
Computed Properties
- Exact Mass: 126.10452
- Monoisotopic Mass: 126.104465066g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 98.4
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- PSA: 20.23
1-Octyn-4-ol, (4S)- Related Literature
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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